Cas no 30465-70-4 (2,6-dimethyl-8-Quinolinamine)

• Product Name: 2,6-dimethyl-8-Quinolinamine
• CAS No: 30465-70-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1110577
• PubChem ID: 13227993
• Update Time: 2025-04-20

2,6-dimethyl-8-Quinolinamine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-8-Quinolinamine

• Inchi： 1S/C11H12N2/c1-7-5-9-4-3-8(2)13-11(9)10(12)6-7/h3-6H,12H2,1-2H3
• InChI Key： WJDYSEMZMLKNLR-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=C(C)C=C(C=12)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives